ethyl (2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H19ClN2O4S/c1-4-23-14(21)9-12-10-25-16(19-12)20-15(22)17(2,3)24-13-7-5-11(18)6-8-13/h5-8,10H,4,9H2,1-3H3,(H,19,20,22)
• InChI Key: IUXPSYQAOMXHEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H19ClN2O4S
• Molecular Weight: 382.9 g/mol

Description

Ethyl (2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-1,3-thiazol-4-yl)acetate is a compound with the molecular formula C17H19ClN2O4S. It is a derivative of thiazole, a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is planar and characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity of the thiazole ring is estimated by the chemical shift of the ring proton.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. Analgesics are medicines that are used to relieve pain. They work by blocking pain signals to the brain or interfering with the brain’s interpretation of the signals.

Anti-inflammatory Activity

. Anti-inflammatory drugs are used to treat inflammation, a condition that can lead to pain, redness, and swelling in the body.

Antimicrobial Activity

. Antimicrobial drugs are used to kill or slow the growth of microbes such as bacteria, viruses, fungi, and parasites.

Antifungal Activity

. Antifungal drugs are used to treat fungal infections, which can occur in any part of the body.

Antiviral Activity

. Antiviral drugs are used to treat viral infections by inhibiting the development of the virus in the body.

Diuretic Activity

. Diuretics are medicines that help to increase the amount of water and salt expelled from the body as urine.

Antitumor Activity

. These drugs are used to kill tumor cells or inhibit their growth and proliferation.

Future Directions

Thiazoles and their derivatives, including ethyl (2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-1,3-thiazol-4-yl)acetate, continue to be a subject of research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives, their synthesis methods, and further exploration of their biological activities.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in various ways, leading to a range of biological outcomes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This chemical structure may influence how the compound interacts with its targets.

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biological pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a range of biological effects, including anti-inflammatory and analgesic activity .

Action Environment

The solubility properties of thiazole derivatives may influence their action in different environments .